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Introduction to Geranic Acid

Geranic acid (CAS 459-80-3), with the molecular formula Ci0H1602, is an unsaturated, branched-chain
terpenoid acid. It is recognized for its strong, citrus-floral aroma, reminiscent of geraniol or nerol, making
it a valuable ingredient in the flavor and fragrance industry [1]. Beyond its sensory properties, geranic acid
serves as a key intermediate in organic synthesis and has gained interest for its biological activities, including
anti-inflammatory and antimicrobial properties [2] [1]. Its structure allows for chemical transformations

critical in formulating complex scent profiles and functional materials [2].

Industry Applications and Biological Significance

Geranic acid's applications span multiple industries, driven by its unique organoleptic and chemical

properties.

Table 1: Industry Applications of Geranic Acid
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Industry

Application Role

Key Characteristics

Example/Note

Fragrance &
Perfume [1]

Flavoring [1]

Cosmetics &
Personal Care [1]

Pharmaceuticals

[2] [1]

Materials Science

[2]

Sustainable
Agriculture [2]

Primary scent
component

Flavoring agent

Functional
fragrance &
active ingredient

Active ingredient
& formulation
excipient

Precursor for
surface
engineering

Synthesis of eco-
friendly
pesticides

Refreshing, citrus-floral aroma

Imparts a fruity, citrus taste

Aroma and beneficial skin
qualities

Anti-inflammatory, antimicrobial
capabilities; used in deep
eutectic solvents for drug
delivery.

Amphiphilic nature

Mimics insect deterrents

Used in perfumes, air
fresheners, and essential
oils.

Found in formulations for
beverages and food
products.

Used in skincare,
haircare, and body
cosmetics.

Investigated in
transdermal delivery
systems [3].

Generates self-
assembled monolayers
for water-repellent
surfaces.

Research stage for novel
aphid repellents [2].

In biological systems, geranic acid is a key intermediate in anaerobic monoterpene metabolism. Studies
on the denitrifying bacterium Alcaligenes defragrans have shown that geranic acid accumulates as an initial
product when the bacterium metabolizes various monoterpenes like B-myrcene and limonene [4]. This
pathway indicates a novel microbial activation mechanism for unsaturated hydrocarbons in the absence of

oxygen [4].

Physicochemical Property Data
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A clear understanding of geranic acid's physical and chemical properties is essential for its handling and

application in research and industrial processes.

Table 2: Physicochemical and Safety Data of Geranic Acid

Propert Value /| Description source |
BT P Condition

CAS Number 459-80-3 [5] [2]

Molecular C10H1602 [5]

Formula

Molecular 168.23 g/mol [5]

Weight

Boiling Point 250 °C (lit.) [5]

Melting Point 21°C [1]

Density 0.97 g/mL at 25 °C (lit.) [5]

Flash Point >230 °F (~110 °C); 133 °C [5] [1]

Odor Dry, weedy, acidic, green, moldy feet, woody; at 10% in [5]1[1]

Description propylene glycol. Strong citrus-floral.

Solubility Insoluble in water; soluble in alcohol and organic solvents. [5] [1]

pKa 5.17 + 0.33 (Predicted) [5]

Log P 3.46 [5]

Hazard H312-H315 (Harmful in contact with skin; Causes skin irritation) [5]

Statements

Detailed Experimental Protocols
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Protocol: Analysis of Geranic Acid Purity by HPLC

This protocol is adapted from analytical methods used in the synthesis and purification of geranic and

citronellic acids [6].

1. Principle: High-Performance Liquid Chromatography (HPLC) with a charged aerosol detector (CAD) is
used to separate, detect, and quantify geranic acid and its isomers based on their polarity. This method is

suitable for monitoring reaction purity and quantifying geranic acid in mixtures.

2. Equipment and Materials:

e HPLC System: Ultimate 3000 DIONEX chromatograph or equivalent, equipped with a DGP-3600A
dual-pump module, TCC-3200 thermostatted column compartment, and WPS-3000 autosampler.
Detector: Corona charged aerosol detector (CAD).
Column: Betasil DIOL 5-pym column (Thermo, 150 x 2.1 mm).
Solvents: HPLC grade.

o Solvent A: 1% HCOOH, 0.1% triethylamine (TEA) in water.

o Solvent B: Hexane.

o Solvent C: Propan-2-ol.
Standards: Geranic acid standard (e.g., 85% stabilized, technical grade) [5].

3. Procedure: 1. Sample Preparation: Dissolve the sample in an appropriate solvent. The injection volume
is 15 pL. Maintain the autosampler cooling temperature at 20°C. 2. Column Conditions: Maintain the
column temperature at 30°C. 3. Mobile Phase Gradient: Operate at a constant flow rate of 1.5 mL min~!
with the following gradient program: - Time 0 min: 3% A / 40% B / 57% C - Time 4 min: 10% A/ 40% B /
50% C - Time 9 min: 10% A /40% B / 50% C - Time 9.1 min: 3% A/ 40% B / 57% C - Time 19 min: 3%
A /40% B /57% C 4. Detection: Set the CAD acquisition range to 100 pA, with the digital filter set to 'none’
and the N2 pressure at 0.24 MPa. 5. Data Analysis: Control the system and acquire data using Chromeleon
6.80 software or equivalent. Identify geranic acid peaks by comparison with retention times of authentic

standards and quantify using calibrated curves.

Protocol: Thin-Layer Chromatography (TLC) for Reaction
Monitoring

This method provides a rapid technique for monitoring the progress of geranic acid synthesis [6].
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1. Equipment and Materials:

e TLC Plates: Silica gel 60, F254 plates (Merck).
¢ Developing System: Chloroform : Methanol : Water (65:25:4; viv/v).
¢ Detection Reagents:
o Option A: Solution of 10 g Ce(S0a4)2 and 20 g phosphomolybdic acid in 1 L of 10% H2SOa,

followed by heating.
o Option B: 0.05% primuline solution in acetone/H20 (8:2; v/v), followed by visualization under

UV light at 365 nm.

2. Procedure: 1. Spot the reaction mixture and appropriate standards on the TLC plate. 2. Develop the plate
in a chamber saturated with the mobile phase. 3. After development, dry the plate thoroughly. 4. Visualize the
spots using one of the detection methods above. Option A is a general stain for organic compounds, while

Option B is useful for fluorescent visualization.

The following workflow diagram illustrates the key stages of the analytical protocols for geranic acid:

(Sample CoIIectiorD
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Pathway Visualization and Metabolic Context

Geranic acid plays a significant role in both microbial metabolic pathways and modern bioengineering
processes. In anaerobic bacteria, it is a central intermediate in the breakdown of monoterpenes [4].
Furthermore, metabolic engineering strategies in organisms like Pseudomonas putida and Saccharomyces
cerevisiae are being developed for the de novo production of geranic acid, highlighting its industrial

relevance [2].

The following diagram summarizes the key metabolic and synthetic pathways involving geranic acid:

Monoterpene Precursors
(e.g., Myrcene, Limonene)

Anaerobic Microbial Engineered Biosynthesis
Metabolism (P. putida, S. cerevisiae)

Geranic Acid

Downstream Products

Flavor & Fragrance
Compounds

Pharmaceutical &\nMaterial Applications

Click to download full resolution via product page

Safety and Handling Guidelines
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Geranic acid is classified with the signal word "Warning" and hazard statements H312 (Harmful in contact

with skin) and H315 (Causes skin irritation) [5]. The following precautions must be observed:

o Storage: Keep in a sealed, dry container at room temperature, away from direct sunlight, heat, and
strong oxidizers [5] [1].

¢ Personal Protective Equipment (PPE): Avoid contact with eyes and skin. Do not inhale vapors or
mists. Wear protective gloves, safety glasses, and a face mask when handling [1].

¢ Spills and Fire: This substance is flammable. Keep away from ignition sources. Spills should be
absorbed with an inert material and disposed of according to local regulations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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